Cas no 110744-74-6 (Docosanamide,N-[(1S,2R,3E,9E)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,9-heptadecadienyl]-2-hydroxy-,(2R)- (9CI))

• Product Name: Docosanamide,N-[(1S,2R,3E,9E)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,9-heptadecadienyl]-2-hydroxy-,(2R)- (9CI)
• CAS No: 110744-74-6
• MF: C₄₆H₈₇NO₉
• MW: 798.184295892715
• CID: 215663
• Update Time: 2024-03-01

Docosanamide,N-[(1S,2R,3E,9E)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,9-heptadecadienyl]-2-hydroxy-,(2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Docosanamide,N-[(1S,2R,3E,9E)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,9-heptadecadienyl]-2-hydroxy-,(2R)- (9CI)
• Acanthacerebroside D
• Docosanamide,N-[1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,9-heptadecadienyl]-2-hydroxy-,[1S-[1R*(S*),2S*,3E,9E]]-

• Inchi： 1S/C46H87NO9/c1-3-5-7-9-11-13-15-17-18-19-20-21-23-25-27-29-31-33-35-40(50)45(54)47-38(37-55-46-44(53)43(52)42(51)41(36-48)56-46)39(49)34-32-30-28-26-24-22-16-14-12-10-8-6-4-2/h16,22,32,34,38-44,46,48-53H,3-15,17-21,23-31,33,35-37H2,1-2H3,(H,47,54)/b22-16+,34-32+/t38?,39-,40-,41-,42-,43+,44-,46+/m1/s1
• InChI Key： NSHYXBHCRIQFIR-ADCXZMBESA-N
• SMILES： C(NC(CO[C@H]1O[C@H](CO)[C@@H](O)[C@H](O)[C@H]1O)[C@H](O)/C=C/CCCC/C=C/CCCCCCC)(=O)[C@H](O)CCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54